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Compound of Interest

Compound Name: Saffron oil

Cat. No.: B037521 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of all

laboratory materials is paramount. This guide provides essential safety and logistical

information for the use of Saffron oil, ensuring the protection of personnel and the integrity of

your work.

Essential Safety Data
While comprehensive toxicological data for pure Saffron oil is not fully established, the

following information, compiled from various safety data sheets for saffron oil and saffron-

containing mixtures, provides a baseline for safe handling procedures.
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Parameter Value Notes

Flash Point > 250 °C (Closed Cup)

For pure Saffron Oil. Saffron-

containing fragrance oils may

have lower flash points (e.g.,

97°C).[1]

Oral Acute Toxicity (LD50) 2118.64 mg/kg (Rat)

For a saffron-containing

fragrance oil. May be harmful if

swallowed.[2] For saffron

stigma and petal extracts,

LD50 values in mice were 1.6

g/kg and 6 g/kg respectively.[3]

Dermal Acute Toxicity (LD50) 4119.49 mg/kg (Rabbit)

For a saffron-containing

fragrance oil. May be harmful

in contact with skin.[2]

Inhalation Acute Toxicity

(LC50)
72.69 mg/L/4 hr (Rat)

For a saffron-containing

fragrance oil. May be harmful if

inhaled.[2]

Occupational Exposure Limits Not established

No PEL, TLV, or other

recommended exposure limits

have been established for

Saffron oil.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Saffron oil is crucial for laboratory safety. The following

step-by-step guidance outlines the procedures for receiving, storing, using, and disposing of

Saffron oil.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard warnings,

and date of receipt.
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Storage: Store Saffron oil in a cool, dry, and well-ventilated area, away from heat, open

flames, and strong oxidizing agents.[1][4] The storage container should be tightly closed to

prevent the release of vapors.

Handling and Use
Ventilation: Always handle Saffron oil in a well-ventilated area, such as a chemical fume

hood, to minimize inhalation of vapors.[1][5]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Saffron oil:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1][5]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[1] Avoid

using latex gloves as they may offer less protection.

Body Protection: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.[1]

Respiratory Protection: If working outside of a fume hood or in an area with insufficient

ventilation, a respirator may be necessary.[1][5]

Hygiene: Avoid eating, drinking, or smoking in areas where Saffron oil is handled. Wash

hands thoroughly after handling.[4]

Spill Management
Small Spills: For small spills, absorb the oil with an inert material such as sand, earth, or

vermiculite.[1] Place the absorbed material into a sealed container for disposal.

Large Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.

Contain the spill using a non-combustible absorbent material. Prevent the spill from entering

drains or waterways.
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Proper disposal of Saffron oil and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Saffron Oil: Unused or waste Saffron oil should be treated as hazardous waste.

Do not dispose of it down the drain.[2][6] It should be collected in a clearly labeled, sealed

container.

Contaminated Materials: All materials that have come into contact with Saffron oil, such as

gloves, absorbent pads, and empty containers, should also be considered hazardous waste.

Waste Management: Arrange for the disposal of all Saffron oil waste through a licensed

hazardous waste management company. "Lab pack" services can be a convenient and

compliant method for the disposal of laboratory chemicals.[7] For small quantities from

individual consumers, contacting the local waste management authority for guidance on

hazardous fluid disposal is recommended.[6]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Saffron oil in a

laboratory setting.
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Safe handling workflow for Saffron oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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